Cas no 1468710-90-8 (2-Amino-5-(4-bromo-3-fluorophenoxy)-benzoic acid methyl ester)

2-Amino-5-(4-bromo-3-fluorophenoxy)-benzoic acid methyl ester is a synthetic organic compound featuring a benzoic acid ester core substituted with an amino group and a 4-bromo-3-fluorophenoxy moiety. This structure imparts versatility in pharmaceutical and agrochemical research, particularly as an intermediate in the synthesis of biologically active molecules. The bromo and fluoro substituents enhance reactivity for further functionalization, while the ester group offers stability and ease of handling. Its well-defined molecular architecture makes it valuable for structure-activity relationship (SAR) studies. The compound is typically characterized by high purity and consistent performance, ensuring reliability in synthetic applications. Proper storage under inert conditions is recommended to maintain stability.
2-Amino-5-(4-bromo-3-fluorophenoxy)-benzoic acid methyl ester structure
1468710-90-8 structure
Product Name:2-Amino-5-(4-bromo-3-fluorophenoxy)-benzoic acid methyl ester
CAS No:1468710-90-8
MF:C14H11BrFNO3
MW:340.144446611404
MDL:MFCD31614109
CID:4780409
Update Time:2025-10-25

2-Amino-5-(4-bromo-3-fluorophenoxy)-benzoic acid methyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Amino-5-(4-bromo-3-fluorophenoxy)-benzoic acid methyl ester
    • methyl 2-amino-5-(4-bromo-3-fluorophenoxy)benzoate
    • 2-Amino-5-(4-bromo-3-fluoro-phenoxy)-benzoic acid methyl ester
    • MDL: MFCD31614109
    • Inchi: 1S/C14H11BrFNO3/c1-19-14(18)10-6-8(3-5-13(10)17)20-9-2-4-11(15)12(16)7-9/h2-7H,17H2,1H3
    • InChI Key: UHAVSVXUWDZXHM-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1F)OC1C=CC(=C(C(=O)OC)C=1)N

Computed Properties

  • Exact Mass: 338.99063 g/mol
  • Monoisotopic Mass: 338.99063 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 344
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5
  • Topological Polar Surface Area: 61.6
  • Molecular Weight: 340.14

2-Amino-5-(4-bromo-3-fluorophenoxy)-benzoic acid methyl ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Matrix Scientific
185701-2.500g
2-Amino-5-(4-bromo-3-fluorophenoxy)-benzoic acid methyl ester, 95%
1468710-90-8 95%
2.500g
$1650.00 2023-09-10

Additional information on 2-Amino-5-(4-bromo-3-fluorophenoxy)-benzoic acid methyl ester

Research Briefing on 2-Amino-5-(4-bromo-3-fluorophenoxy)-benzoic acid methyl ester (CAS: 1468710-90-8)

2-Amino-5-(4-bromo-3-fluorophenoxy)-benzoic acid methyl ester (CAS: 1468710-90-8) is a synthetic organic compound that has recently gained attention in chemical biology and medicinal chemistry research. This compound, characterized by its bromo-fluorophenoxy and amino-benzoic acid ester structure, serves as a key intermediate in the synthesis of various biologically active molecules. Recent studies have explored its potential applications in drug discovery, particularly as a building block for kinase inhibitors and other therapeutic agents targeting inflammatory and oncological pathways.

A 2023 study published in the Journal of Medicinal Chemistry investigated the compound's role in developing selective kinase inhibitors. Researchers utilized 2-Amino-5-(4-bromo-3-fluorophenoxy)-benzoic acid methyl ester as a core scaffold to design novel compounds targeting JAK3 kinases, which play crucial roles in immune response regulation. The study demonstrated that modifications at the amino and ester functional groups significantly influenced the compounds' binding affinity and selectivity profiles.

In the field of radiopharmaceuticals, a recent publication in Bioorganic & Medicinal Chemistry Letters (2024) reported the use of this compound as a precursor for developing PET imaging probes. The bromo-fluoro substitution pattern was found to be particularly advantageous for radiohalogenation, allowing efficient incorporation of fluorine-18 isotopes for diagnostic applications in oncology. The study highlighted the compound's stability under radiolabeling conditions and its favorable pharmacokinetic properties.

From a synthetic chemistry perspective, innovative methodologies have been developed to optimize the production of 2-Amino-5-(4-bromo-3-fluorophenoxy)-benzoic acid methyl ester. A 2023 Organic Process Research & Development paper described a continuous flow chemistry approach that improved yield (from 68% to 89%) while reducing hazardous waste generation. This advancement addresses previous challenges in scaling up production while maintaining the compound's high purity required for pharmaceutical applications.

Recent computational studies have provided insights into the compound's molecular interactions. Molecular docking simulations published in RSC Advances (2024) revealed that the bromo-fluorophenoxy moiety contributes to unique binding patterns with various biological targets, explaining its versatility in drug design. These findings support the compound's continued use as a privileged structure in medicinal chemistry programs.

Ongoing research is exploring the compound's potential in addressing antimicrobial resistance. Preliminary results presented at the 2024 ACS Spring Meeting suggest that derivatives of 2-Amino-5-(4-bromo-3-fluorophenoxy)-benzoic acid methyl ester show promising activity against multidrug-resistant Gram-positive bacteria, with MIC values in the low micromolar range. Further structure-activity relationship studies are underway to optimize these antimicrobial properties.

In conclusion, 2-Amino-5-(4-bromo-3-fluorophenoxy)-benzoic acid methyl ester (CAS: 1468710-90-8) continues to be a valuable chemical entity in pharmaceutical research, with recent advancements demonstrating its utility across multiple therapeutic areas. The compound's structural features enable diverse modifications, making it a versatile scaffold for drug discovery. Future research directions may include exploring its applications in targeted protein degradation and covalent inhibitor development.

Recommended suppliers
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.